1-phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine

• Molecular Formula: C18H18N6O
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (4-phenylpiperazin-1-yl)-[3-(tetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C18H18N6O/c25-18(15-5-4-8-17(13-15)24-14-19-20-21-24)23-11-9-22(10-12-23)16-6-2-1-3-7-16/h1-8,13-14H,9-12H2
• InChI Key: OZXPJHQEUNXLKF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC(=CC=C3)N4C=NN=N4

Description

1-Phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine is a synthetic compound featuring a piperazine core substituted with a phenyl group and a benzoyl moiety bearing a tetrazole ring at the 3-position. The molecular formula is C₁₈H₁₇N₅O, with a molecular weight of approximately 343.4 g/mol. The tetrazole ring, a five-membered heterocycle containing four nitrogen atoms, acts as a bioisostere for carboxylic acids, enhancing metabolic stability and receptor binding affinity . This structural motif is critical in medicinal chemistry, enabling interactions with enzymes and receptors through hydrogen bonding and dipole interactions. The compound is synthesized via multi-step reactions, often involving coupling of tetrazole-containing benzoyl chlorides with piperazine derivatives under basic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine typically involves multiple steps. One common method includes the reaction of 1-phenylpiperazine with 3-(1H-tetrazol-1-yl)benzoyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine can undergo various chemical reactions, including:

Oxidation: The phenyl group can be oxidized to form phenolic derivatives.

Reduction: The benzoyl group can be reduced to a hydroxyl group.

Substitution: The tetrazole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products

Oxidation: Phenolic derivatives.

Reduction: Hydroxyl derivatives.

Substitution: Various substituted tetrazole derivatives.

Scientific Research Applications

1-phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine involves its interaction with specific molecular targets. The tetrazole moiety can act as a bioisostere of carboxylic acids, allowing the compound to interact with enzymes and receptors in a similar manner. This interaction can lead to the inhibition or activation of specific biochemical pathways, depending on the target .

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and chemical properties of 1-phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine are best understood through comparison with structurally related piperazine and tetrazole derivatives. Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Biological Activities	References
1-Phenyl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine	C₁₈H₁₇N₅O	Tetrazole (4-position benzoyl)	Anticancer, antimicrobial, enzyme inhibition
1-(3-Chlorophenyl)-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine	C₁₈H₁₆ClN₆O	3-Chlorophenyl, tetrazole (4-position benzoyl)	Antidepressant, antipsychotic, anxiolytic
1-Phenyl-4-(4-{[1-(1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine	C₂₄H₂₅N₅OS	Thiazole, piperidine	Antimicrobial, anticancer
1-(2-Fluorobenzyl)piperazine triazoles	Varies	Fluorophenyl, triazole	Anticancer (via kinase inhibition)
1-(Methylsulfonyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine	C₁₄H₁₇N₃O₂S₂	Methylsulfonyl, thiazole	Neuroactive effects, enzyme modulation

Key Findings

Positional Isomerism of Tetrazole Substituents The 3-position of the benzoyl group in the target compound distinguishes it from the 4-position isomer (e.g., 1-phenyl-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine). For example, the 3-isomer may exhibit enhanced solubility due to reduced symmetry, while the 4-isomer shows stronger anticancer activity .

Impact of Halogenation

• Introduction of a 3-chlorophenyl group (as in ) enhances affinity for neurotransmitter receptors (e.g., serotonin and dopamine receptors), correlating with antidepressant and antipsychotic effects. In contrast, fluorine substitution (e.g., 1-(2-fluorobenzyl)piperazine triazoles) improves metabolic stability and blood-brain barrier penetration, making fluorinated derivatives promising for CNS-targeted therapies .

Role of Heterocyclic Moieties

• Thiazole and triazole derivatives (e.g., ) demonstrate broader antimicrobial and anticancer activities compared to tetrazole analogs. The sulfur atom in thiazole enhances π-π stacking interactions, while triazoles offer robust hydrogen-bonding capabilities .

Bioisosteric Replacements

• Replacing the tetrazole ring with carboxylic acids reduces metabolic stability but increases polarity, affecting pharmacokinetics. Conversely, tetrazole analogs exhibit prolonged half-lives and improved oral bioavailability .

Pharmacological Profile Comparison

• Anticancer Activity : The target compound’s tetrazole moiety enhances DNA intercalation and topoisomerase inhibition, whereas thiazole derivatives (e.g., ) rely on microtubule disruption .
• Neuroactive Effects : Piperazine derivatives with chlorophenyl groups () show higher selectivity for 5-HT₁A receptors compared to fluorinated analogs (), which target dopamine D₂ receptors .

Biological Activity

1-Phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{17}\text{H}_{19}\text{N}_{5}\text{O}$$

This structure includes a piperazine ring, a phenyl group, and a tetrazole moiety, which are known for their contributions to biological activity.

1-Phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine exhibits several mechanisms of action that contribute to its biological effects:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific enzymes involved in cellular signaling pathways, potentially affecting cancer cell proliferation.
• Receptor Modulation : It may interact with various receptors, influencing neurotransmitter systems and exhibiting anxiolytic or antipsychotic properties.

Anticancer Activity

Research indicates that compounds similar to 1-phenyl-4-[3-(1H-tetrazol-1-yl)benzoyl]piperazine demonstrate significant anticancer activity. For instance:

• Cell Line Studies : In vitro studies on various cancer cell lines have shown that derivatives of this compound can induce apoptosis and inhibit cell growth. The IC50 values for these compounds often fall below 10 µM, indicating potent activity against cancer cells.

Compound	Cell Line	IC50 (µM)	Mechanism
A	MCF-7	5.2	Apoptosis induction
B	HeLa	7.8	Cell cycle arrest
C	A549	9.0	Inhibition of migration

Antimicrobial Activity

The tetrazole moiety in the structure contributes to antimicrobial properties. Studies have reported:

• Minimum Inhibitory Concentration (MIC) : Compounds with similar structures have shown MIC values ranging from 0.5 to 8 µg/mL against various bacterial strains, indicating effective antibacterial activity.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	2
Escherichia coli	4
Pseudomonas aeruginosa	8

Case Studies

Several case studies highlight the biological activity of related compounds:

• Study on Anticancer Effects : A study published in Cancer Research demonstrated that a derivative of this compound significantly inhibited tumor growth in xenograft models, showcasing its potential as an anticancer agent.
• Neuropharmacological Effects : Research published in Neuropharmacology indicated that related piperazine derivatives exhibited anxiolytic effects in animal models, suggesting potential use in treating anxiety disorders.